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Cat. No.: B597577 Get Quote

An In-depth Technical Guide to 5,8-Dibromo-2,3-
diethylquinoxaline
For Researchers, Scientists, and Drug Development Professionals

Introduction
5,8-Dibromo-2,3-diethylquinoxaline is a halogenated heterocyclic compound belonging to the

quinoxaline family. Quinoxaline derivatives are of significant interest in medicinal chemistry and

materials science due to their diverse biological activities and electronic properties. This

technical guide provides a summary of the available physical and chemical properties of 5,8-
Dibromo-2,3-diethylquinoxaline. It is important to note that while basic identifiers are

available, detailed experimental data for this specific compound is limited in publicly accessible

literature. This guide presents the known information and highlights areas where further

experimental characterization is needed.

Core Physical and Chemical Properties
While specific experimental values for properties like melting and boiling points are not readily

available for 5,8-Dibromo-2,3-diethylquinoxaline, the fundamental molecular properties have

been established. Commercial suppliers indicate a purity of greater than 98% as determined by

High-Performance Liquid Chromatography (HPLC)[1].
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Table 1: Summary of Physical and Chemical Data for 5,8-Dibromo-2,3-diethylquinoxaline

Property Value Source

CAS Number 148231-14-5 [2]

Molecular Formula C₁₂H₁₂Br₂N₂ [1]

Molecular Weight 344.05 g/mol [1]

Purity >98% (HPLC) [1]

Storage Temperature 2-8°C [2]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and analysis of 5,8-Dibromo-
2,3-diethylquinoxaline are not currently available in the public domain. However, general

synthetic routes to quinoxaline derivatives can be adapted.

General Synthesis of Quinoxalines
A common and established method for the synthesis of quinoxalines involves the condensation

of a 1,2-diamine with a 1,2-dicarbonyl compound. For the synthesis of 5,8-Dibromo-2,3-
diethylquinoxaline, the logical precursors would be 3,6-dibromobenzene-1,2-diamine and 3,4-

hexanedione.

Figure 1: Proposed Synthesis of 5,8-Dibromo-2,3-diethylquinoxaline
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Caption: Proposed synthetic pathway for 5,8-Dibromo-2,3-diethylquinoxaline.

A general procedure for a similar reaction involves stirring the diamine and dicarbonyl

compound in a suitable solvent, such as ethanol or acetic acid, often at room temperature or

with gentle heating. The product can then be isolated by filtration and purified by

recrystallization.

Spectral Data and Characterization
Specific spectral data such as ¹H NMR, ¹³C NMR, and mass spectrometry for 5,8-Dibromo-2,3-
diethylquinoxaline are not published in detail. However, chemical suppliers suggest that such

data, including HPLC, LC-MS, and UPLC, is available upon request[3]. For reference, the ¹H

and ¹³C NMR spectral data for a related compound, 5,8-dibromo-2,3-bis(3-

(octyloxy)phenyl)quinoxaline, have been reported[4].

Applications and Future Research
The applications of 5,8-Dibromo-2,3-diethylquinoxaline in drug development and its

involvement in biological signaling pathways have not yet been documented in scientific

literature. The broader class of quinoxaline derivatives has been investigated for a wide range

of biological activities, including as anticancer, antimicrobial, and antiviral agents.

Given the presence of two bromine atoms, this compound could serve as a valuable building

block in cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to generate more complex

molecules with potential biological or material science applications.

Figure 2: Potential Research Workflow
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Caption: A potential workflow for future research involving 5,8-Dibromo-2,3-
diethylquinoxaline.

Conclusion
5,8-Dibromo-2,3-diethylquinoxaline is a chemical compound with established basic

properties but a significant lack of in-depth experimental characterization in the public domain.

For researchers and professionals in drug development, this compound represents an

opportunity for foundational research, including the development and publication of detailed

synthetic and analytical protocols, as well as the exploration of its potential in medicinal
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chemistry and materials science through derivatization and screening. The information

provided herein serves as a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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